Cas no 65538-00-3 (((pentafluoroethyl)thio)-benzene)
65538-00-3 structure
Product Name:((pentafluoroethyl)thio)-benzene
CAS No:65538-00-3
MF:C8H5F5S
MW:228.18231844902
CID:962040
PubChem ID:12599778
Update Time:2025-04-19
((pentafluoroethyl)thio)-benzene Chemical and Physical Properties
Names and Identifiers
-
- ((pentafluoroethyl)thio)-benzene
- 1,1,2,2,2-pentafluoroethylsulfanylbenzene
- Perfluoroethyl phenyl sulfide
- phenyl pentafluoroethyl sulfide
- Phenyl-perfluoraethylsulfid
- 65538-00-3
- DTXSID20503947
- SCHEMBL776739
- (pentafluoroethylthio)benzene
- [(Pentafluoroethyl)sulfanyl]benzene
-
- Inchi： 1S/C8H5F5S/c9-7(10,11)8(12,13)14-6-4-2-1-3-5-6/h1-5H
- InChI Key： MVWOBQJDBOYETE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)C(C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 228.00300
- Monoisotopic Mass: 228.00321214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 25.30000
- LogP: 3.93380
((pentafluoroethyl)thio)-benzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
((pentafluoroethyl)thio)-benzene Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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